A Technical Guide to Coumarin 500: Structure, Properties, and Applications
A Technical Guide to Coumarin 500: Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive technical overview of Coumarin (B35378) 500, a fluorescent dye belonging to the 7-aminocoumarin (B16596) class.[1] Coumarins, a group of benzopyrone compounds, are prevalent in nature and are recognized as a "privileged structure" in medicinal chemistry due to their wide array of biological activities.[2][3] Coumarin 500, specifically, is valued in research for its distinct photophysical properties and serves as a representative model for the broader applications of this chemical family in drug discovery and molecular probing.[4]
Chemical Identity and Structure
Coumarin 500, systematically known as 7-(ethylamino)-4-(trifluoromethyl)chromen-2-one, is a synthetic organic compound.[1] It is characterized by a benzopyrone core substituted with an ethylamino group at the 7-position, which acts as an electron-donating group, and a trifluoromethyl group at the 4-position, an electron-withdrawing group. This substitution pattern is crucial for its intramolecular charge transfer (ICT) characteristics, which heavily influence its fluorescent properties.[4]
Chemical Structure:
(Simplified 2D representation)
Physicochemical and Spectroscopic Properties
The properties of Coumarin 500 make it a versatile tool, particularly as a laser dye and fluorescent probe.[4][5] Its appearance is typically as yellow crystals or powder.[1][6] The key quantitative properties are summarized in the table below.
| Property | Value | Source(s) |
| IUPAC Name | 7-(ethylamino)-4-(trifluoromethyl)chromen-2-one | [1] |
| Synonyms | C500, 7-Ethylamino-4-trifluoromethylcoumarin | [1][5] |
| CAS Number | 52840-38-7 | [1][5] |
| Molecular Formula | C₁₂H₁₀F₃NO₂ | [1][5] |
| Molecular Weight | 257.21 g/mol | [1][5] |
| Appearance | Yellow needles or fluffy crystalline powder | [5][6] |
| Absorption Max (λₘₐₓ) | ~390 nm (in Methanol) | [5] |
| Emission Max (λₘₐₓ) | ~495 nm (in Ethanol) | [5] |
| Fluorescence Quantum Yield (Φf) | ~0.68 (in Methanol) | [5] |
| Lasing Range | 480 - 570 nm (Solvent/Pump dependent) | [5] |
The significant Stokes' shift (the difference between absorption and emission maxima) and high fluorescence quantum yield are indicative of a molecule that efficiently emits light, making it an excellent fluorophore.[4] The photophysical properties are highly sensitive to solvent polarity due to the compound's strong intramolecular charge transfer (ICT) character in its excited state.[4]
Synthesis and Experimental Protocols
While the direct synthesis of Coumarin 500 is a multi-step process, the foundational coumarin scaffold is commonly synthesized via methods like the Pechmann condensation.[7] Understanding these core synthetic routes is valuable for researchers interested in creating novel derivatives.
Logical Workflow: Pechmann Condensation for Coumarin Core Synthesis
The following diagram illustrates the general workflow for the Pechmann condensation, a common method for synthesizing the coumarin core structure from a phenol (B47542) and a β-keto ester.[7]
Experimental Protocol: Synthesis of a 7-Hydroxycoumarin Derivative[7]
This protocol outlines the synthesis of 7-hydroxy-4-methylcoumarin, a foundational structure for many fluorescent probes.
-
Reactant Preparation : In a three-necked flask, combine resorcinol (B1680541) (0.10 mol), ethyl acetoacetate (B1235776) (0.10 mol), and a catalytic amount of p-toluene sulfonic acid (0.003 mol).[7]
-
Reaction : Stir the mixture and heat it under reflux at approximately 75°C.[7] The reaction is monitored until the solution turns light yellow.
-
Isolation : Cool the reaction mixture to room temperature to allow the product to precipitate.[7]
-
Purification : Filter the solid precipitate from the solution. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.
Applications in Drug Development and Research
The coumarin scaffold is a cornerstone in drug discovery, with derivatives approved for clinical use as anticoagulants (e.g., warfarin) and for treating conditions like vitiligo and prostate cancer.[8][9] Their biological activities are diverse, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[3][8][9]
Signaling Pathway: Coumarin-Induced Apoptosis in Cancer Cells
Many coumarin derivatives exert their anticancer effects by inducing apoptosis (programmed cell death). They can modulate key regulatory proteins in apoptotic signaling pathways.[8]
Key Experimental Protocols in Drug Discovery
Coumarin derivatives are frequently evaluated for their therapeutic potential using a variety of in vitro assays. The following protocols are standard methods for assessing biological activity.
Workflow: Cell Viability and Cytotoxicity Screening (MTT Assay)
The MTT assay is a colorimetric method used to measure the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. It is a primary screening tool for evaluating the cytotoxic potential of compounds against cancer cell lines.[3]
Protocol 1: Cell Viability and Cytotoxicity (MTT Assay)[3]
-
Objective : To determine the half-maximal inhibitory concentration (IC₅₀) of a coumarin compound.
-
Materials : Selected cancer cell lines, complete growth medium, Phosphate-Buffered Saline (PBS), MTT solution (5 mg/mL), and Dimethyl sulfoxide (B87167) (DMSO).
-
Cell Seeding : Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.
-
Compound Treatment : Treat the cells with a serial dilution of the coumarin compound. Include a vehicle control (e.g., DMSO) and an untreated control.
-
Incubation : Incubate the plate for a period of 24 to 72 hours at 37°C in a 5% CO₂ incubator.
-
MTT Addition : Add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan (B1609692) crystals.
-
Solubilization : Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.
-
Data Acquisition : Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.
-
Analysis : Calculate the percentage of cell viability relative to the control and plot it against the compound concentration to determine the IC₅₀ value.
Protocol 2: Inhibition of Protein Denaturation Assay[3]
-
Objective : To screen for anti-inflammatory properties by evaluating the ability of a compound to prevent heat-induced protein denaturation.
-
Materials : Bovine Serum Albumin (BSA, 5% solution), coumarin compounds, a standard anti-inflammatory drug (e.g., Diclofenac Sodium), and PBS (pH 6.4).
-
Reaction Mixture : Prepare a reaction mixture containing 0.2 mL of BSA solution and 2.8 mL of PBS.
-
Compound Addition : Add the test coumarin compounds to the reaction mixture at various final concentrations. Prepare a positive control with the standard drug and a negative control with only the BSA/PBS mixture.
-
Denaturation : Incubate the mixtures at 37°C for 20 minutes, then induce denaturation by heating at 72°C in a water bath for 5 minutes.[3]
-
Measurement : After cooling to room temperature, measure the turbidity (absorbance) of the solutions at 660 nm using a spectrophotometer.
-
Analysis : Calculate the percentage inhibition of protein denaturation using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100.
Protocol 3: Fluorimetric Measurement of Hydroxyl Radicals (ROS Detection)[10][11]
-
Objective : To quantify the generation of hydroxyl radicals (•OH), a type of reactive oxygen species (ROS), using a coumarin-based probe.
-
Materials : A suitable probe like coumarin-3-carboxylic acid, test samples/system capable of generating ROS, and a spectrofluorometer.
-
Sample Preparation : Prepare an aqueous solution of the coumarin probe. Place test samples (e.g., materials suspected of generating ROS) into vials containing the probe solution.[10]
-
Incubation : Incubate the vials under conditions that promote ROS generation (e.g., at 80°C for 120 minutes, or upon exposure to specific stimuli).[10]
-
Measurement : After incubation, adjust the pH of the medium if necessary (e.g., to 8.5) and transfer the solution to a cuvette.[10]
-
Fluorescence Reading : Measure the fluorescence intensity using a spectrofluorometer. The reaction between •OH and the probe (e.g., coumarin-3-carboxylic acid) generates a highly fluorescent product (e.g., 7-hydroxycoumarin-3-carboxylic acid).[10] For this product, typical excitation and emission wavelengths are ~400 nm and ~450 nm, respectively.[10]
-
Quantification : Correlate the fluorescence intensity to the concentration of hydroxyl radicals generated by comparing it against a standard curve of the fluorescent product.
References
- 1. Coumarin 500 | C12H10F3NO2 | CID 104338 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Coumarin | 91-64-5 [chemicalbook.com]
- 3. benchchem.com [benchchem.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. exciton.luxottica.com [exciton.luxottica.com]
- 6. chemsavers.com [chemsavers.com]
- 7. Synthesis and application of polymeric fluorescent compounds based on coumarin :: BioResources [bioresources.cnr.ncsu.edu]
- 8. Coumarins and Coumarin-Related Compounds in Pharmacotherapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Syntheses, reactivity, and biological applications of coumarins - PMC [pmc.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
